Cas no 1144035-90-4 ((3-Methylbenzotriazol-5-yl)methanamine)

(3-Methylbenzotriazol-5-yl)methanamine structure
1144035-90-4 structure
Product Name:(3-Methylbenzotriazol-5-yl)methanamine
CAS No:1144035-90-4
MF:C8H10N4
MW:162.19180059433
CID:4681373
Update Time:2023-08-14

(3-Methylbenzotriazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Methylbenzotriazol-5-yl)methanamine
    • (1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine
    • (1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
    • Inchi: 1S/C8H10N4/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5,9H2,1H3
    • InChI Key: ILENDNMWYWLGST-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(CN)C=CC=2N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • XLogP3: 0
  • Topological Polar Surface Area: 56.7

(3-Methylbenzotriazol-5-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4698519-0.05g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.05g
$671.0 2023-06-03
Enamine
EN300-4698519-0.1g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.1g
$703.0 2023-06-03
Enamine
EN300-4698519-0.25g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.25g
$735.0 2023-06-03
Enamine
EN300-4698519-0.5g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
0.5g
$768.0 2023-06-03
Enamine
EN300-4698519-1.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
1g
$800.0 2023-06-03
Enamine
EN300-4698519-2.5g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
2.5g
$1568.0 2023-06-03
Enamine
EN300-4698519-5.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
5g
$2318.0 2023-06-03
Enamine
EN300-4698519-10.0g
(1-methyl-1H-1,2,3-benzotriazol-6-yl)methanamine
1144035-90-4
10g
$3438.0 2023-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1540522-1g
(1-Methyl-1H-benzo[d][1,2,3]triazol-6-yl)methanamine
1144035-90-4 98%
1g
¥4561.00 2024-08-09
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd